Cas no 474429-54-4 (tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate
• CAS No: 474429-54-4
• MF: C₁₄H₁₅BrN₂O₂S
• MW: 355.250101327896
• CID: 930997
• PubChem ID: 11013681
• Update Time: 2025-05-19

tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [4-(4-bromophenyl)-2-thiazolyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate
• SCHEMBL17548274
• Tert-butyl N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]carbamate
• 474429-54-4
• tert-butyl (4-(4-bromophenyl)thiazol-2-yl)carbamate
• EN300-12446275
• DB-173413

• Inchi： 1S/C14H15BrN2O2S/c1-14(2,3)19-13(18)17-12-16-11(8-20-12)9-4-6-10(15)7-5-9/h4-8H,1-3H3,(H,16,17,18)
• InChI Key： WVZKDPIKFGHFGE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 354.00376g/mol
• Monoisotopic Mass: 354.00376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate

Introduction to Tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate (CAS No. 474429-54-4)

Tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate, a compound with the chemical identifier CAS No. 474429-54-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural motif of this molecule, featuring a tert-butyl group and a 1,3-thiazol-2-yl moiety, combined with a 4-bromophenyl substituent, endows it with unique chemical and pharmacological properties.

The synthesis and characterization of Tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate have been extensively studied in recent years. The introduction of the tert-butyl group enhances the lipophilicity of the molecule, which is often a critical factor in drug bioavailability and membrane permeability. Additionally, the presence of the 1,3-thiazol-2-yl ring system is known to contribute to the compound's stability and reactivity, making it a valuable scaffold for further derivatization and structural optimization.

The 4-bromophenyl substituent in Tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate adds another layer of functionality to the molecule. Bromine atoms are frequently employed in pharmaceuticals due to their ability to participate in various chemical reactions, including cross-coupling reactions, which are pivotal in modern drug synthesis. This feature makes the compound particularly useful for researchers aiming to develop novel therapeutic agents through combinatorial chemistry and high-throughput screening.

In recent years, there has been a growing interest in thiazole derivatives as potential candidates for treating various diseases. The< strong>Tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate has shown promising results in preclinical studies as an inhibitor of certain enzymes and receptors involved in inflammatory pathways. Specifically, it has been investigated for its potential role in modulating the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators.

The pharmacological activity of Tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate is further enhanced by its ability to interact with biological targets at multiple levels. The tert-butyl group not only improves solubility but also influences the binding affinity of the molecule to its target proteins. This dual functionality makes it an attractive candidate for developing drugs with improved efficacy and reduced side effects.

Recent advances in computational chemistry have also played a crucial role in understanding the mechanism of action of Tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, including those involved in cancer signaling pathways. These findings have opened up new avenues for developing targeted therapies against various types of cancer.

The synthesis of Tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has significantly improved the efficiency of this process. These methods not only enhance reaction yields but also minimize byproduct formation, making the synthesis more sustainable and environmentally friendly.

In conclusion, Tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for researchers developing new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this are expected to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.